8-(2-Hydroxy-3-methylvaleryloxy)-8-(2-methyloxiranyl)-2,4,6-octatrienoic acid
8-(2-Hydroxy-3-methylvaleryloxy)-8-(2-methyloxiranyl)-2,4,6-octatrienoic acid
Brand Name:
Vulcanchem
CAS No.:
108102-60-9
VCID:
VC0218046
InChI:
InChI=1S/C17H24O6/c1-4-12(2)15(20)16(21)23-13(17(3)11-22-17)9-7-5-6-8-10-14(18)19/h5-10,12-13,15,20H,4,11H2,1-3H3,(H,18,19)/b6-5+,9-7+,10-8+
SMILES:
CCC(C)C(C(=O)OC(C=CC=CC=CC(=O)O)C1(CO1)C)O
Molecular Formula:
C6H7F3O2
Molecular Weight:
324.4 g/mol
8-(2-Hydroxy-3-methylvaleryloxy)-8-(2-methyloxiranyl)-2,4,6-octatrienoic acid
CAS No.: 108102-60-9
Main Products
VCID: VC0218046
Molecular Formula: C6H7F3O2
Molecular Weight: 324.4 g/mol
CAS No. | 108102-60-9 |
---|---|
Product Name | 8-(2-Hydroxy-3-methylvaleryloxy)-8-(2-methyloxiranyl)-2,4,6-octatrienoic acid |
Molecular Formula | C6H7F3O2 |
Molecular Weight | 324.4 g/mol |
IUPAC Name | (2E,4E,6E)-8-(2-hydroxy-3-methylpentanoyl)oxy-8-(2-methyloxiran-2-yl)octa-2,4,6-trienoic acid |
Standard InChI | InChI=1S/C17H24O6/c1-4-12(2)15(20)16(21)23-13(17(3)11-22-17)9-7-5-6-8-10-14(18)19/h5-10,12-13,15,20H,4,11H2,1-3H3,(H,18,19)/b6-5+,9-7+,10-8+ |
Standard InChIKey | PXZGUAVTZUPRMI-NRIIQWGUSA-N |
Isomeric SMILES | CCC(C)C(C(=O)OC(/C=C/C=C/C=C/C(=O)O)C1(CO1)C)O |
SMILES | CCC(C)C(C(=O)OC(C=CC=CC=CC(=O)O)C1(CO1)C)O |
Canonical SMILES | CCC(C)C(C(=O)OC(C=CC=CC=CC(=O)O)C1(CO1)C)O |
PubChem Compound | 6442849 |
Last Modified | Nov 11 2021 |
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